![molecular formula C18H17ClN2O2 B4298908 2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide](/img/structure/B4298908.png)
2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide
Overview
Description
2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide, also known as CPP or CPP-ACP, is a synthetic peptide that has gained significant attention in the field of dentistry due to its potential as a dental treatment agent. CPP-ACP has been shown to have a strong affinity for hydroxyapatite, the main component of teeth, and can aid in remineralizing tooth enamel.
Mechanism of Action
2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide-ACP works by binding to hydroxyapatite in tooth enamel and forming a protective layer that helps to prevent demineralization. 2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide-ACP also releases calcium and phosphate ions, which can aid in remineralization. Additionally, 2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide-ACP has been shown to inhibit the growth of oral bacteria, which can help to prevent dental caries.
Biochemical and Physiological Effects:
2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide-ACP has been shown to have minimal toxicity and is well-tolerated by the body. Studies have shown that 2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide-ACP can effectively remineralize tooth enamel and improve the hardness and strength of teeth. Additionally, 2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide-ACP has been shown to have antimicrobial properties, making it a potential treatment for oral infections.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide-ACP in lab experiments is its strong affinity for hydroxyapatite, which allows for targeted delivery to teeth and bones. Additionally, 2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide-ACP is stable and can be easily synthesized in large quantities. However, one limitation of using 2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide-ACP in lab experiments is its relatively high cost compared to other dental treatments.
Future Directions
There are several potential future directions for research on 2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide-ACP. One area of interest is the use of 2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide-ACP in drug delivery systems, as it has been shown to effectively bind to hydroxyapatite and could potentially be used to deliver drugs to specific areas of the body. Additionally, further research is needed to fully understand the mechanism of action of 2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide-ACP and its potential use in bone regeneration. Finally, more studies are needed to evaluate the long-term safety and efficacy of 2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide-ACP in dental treatments.
Scientific Research Applications
2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide-ACP has been extensively studied for its potential use in dentistry. Research has shown that 2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide-ACP can effectively remineralize tooth enamel and prevent dental caries. 2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide-ACP has also been shown to have antimicrobial properties, making it a potential treatment for oral infections. Additionally, 2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide-ACP has been investigated for its potential use in bone regeneration and drug delivery systems.
properties
IUPAC Name |
2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN2O2/c1-12-11-15(19)5-8-17(12)23-13(2)18(22)21-16-6-3-14(4-7-16)9-10-20/h3-8,11,13H,9H2,1-2H3,(H,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHUYHWFGXXPXJM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)OC(C)C(=O)NC2=CC=C(C=C2)CC#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-chloro-2-methylphenoxy)-N-[4-(cyanomethyl)phenyl]propanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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